Soil stabilization is a popular technique for improving soil properties and creating sustainable and green buildings using rammed earth walls. Nano materials are a new type of additive that can enhance soil performance. Laboratory tests were performed to examine the geotechnical properties of clay mixed with nano fly ash. Scanning electron microscopy (SEM), X-ray fluorescence (XRF), and X-ray powder diffraction (XRD) were used to analyze the nature and changes of the particles before and after the grinding process. The effect of time and different dosages of nano fly ash (3%, 5%, and 7%) on the curing behavior was also investigated. The test results showed that the optimal amount of nano fly ash and fly ash added to soil was 7% by weight of soil after 28 days. This increased the unconfined compression strength of clay from 50 kPa to 410 kPa (8.2 times) and the triaxial strength of clay from 65, 80, and 90 kPa to 520, 640, and 720 kPa (8 times) respectively. The results showed that nano-fly ash as a nano soil-improvement suspension significantly improved the strength and stiffness of the soil-fly ash mixture by forming gel that filled the pores and bonded the soil particles. Nano-fly ash also acted as a nucleation site, enhancing the durability and strength of the mixture.

3D printed concrete is an emerging intelligent construction method, and it has been attracting an exponential attention in this sector. However, one of the major issues in printed concrete is the cold joint between the neighbor layers. In this study, an experimental study on the relation between the number of stacked layers vertically and the interlayer adhesion of 3D printed element was conducted. Splitting method was carried out to test the interlayer bond strength, mercury intrusion porosimetry (MIP) and X-ray computed tomography (X-CT) scanner were used to investigate the pore structure of the interlayer zone. The experimental results indicated that a markable influence of the stacked layers vertically on the interlayer adhesion is found. The interlayer bond strength in the middle interface of the printed element is higher than that of the upper and bottom interfaces, especially the bond strength in the bottom interface is the least. Such result is also reflected in the results of the MIP test: the lower total pore volume and total pore surface area existed in the middle interfaces. The X-CT results showed that a large number of elongated and flat pores present in the interlayer zone, the pores in the bottom interface tend to be interconnected or continuous due to the pressure of upper printed layers. An empirical model was proposed to account for the formation of the irregular pore and the change of bond strengths between the vertical neighbored layers of 3D printed element.

The kinetics related to unrestrained alkali-silica reaction (ASR) expansion is one of the most important parameters for the coupled chemo-mechanical predictive models of concrete structures affected by ASR. It is experimentally assessed using monitored accelerated tests on poured concrete specimens or on cores extracted from the structure. This work presents a critical review on experimental methods to assess the unrestrained ASR volumetric expansion and discusses the influence of size and aspect ratio effects on its anisotropy. It presents the experimental results carried on a mass concrete mixture with maximum aggregate size of 76 mm, representative of an existing hydraulic facility affected by ASR. Specimens of different shapes and sizes were subjected to accelerated expansion test, monitored in expansion for more than 1000 days. Volumetric expansions were assessed using a conventional method (DEMEC strain gauge and an outside micrometer) and a new innovative method using 3D handled laser scanning technology. Conventional expansion measurements indicated that cylindrical cores had an anisotropic expansion like other studies, while large blocks had mostly an isotropic expansion, confirming size effects on unrestrained expansion anisotropy. Explanations based on chemical and mechanical boundary effects were suggested to explain this phenomenon. The non-invasive 3D laser scan measurement technology allowed to quantify ASR swelling of small specimens and to conveniently visualize this swelling through colormaps. The local swelling due to expansion of coarse aggregates was observed, which could not be detected by conventional measurement methods. 3D laser scanning appears a promising method for assessing expansion in view of the prognosis of critical concrete infrastructures affected by internal swelling reactions.

The paper presents selected methods for modelling bent timber beams strengthened with fibre-reinforced polymers (FRP). The assumptions are described, and the main analytical models representing the non-linear bending behaviour of wood are shown. Based on the models presented, analytical approaches considering reinforcement in the tension zone are proposed. The problem of determining the appropriate material parameters of the wood used in analytical calculations and numerical models is discussed. The main numerical methods used in timber analyses are presented. The Hill yield criterion and the generalised Hill yield criterion are discussed in more detail. A method for retrospective estimation of material properties of wood taking into account non-linear material models and fitting the generalised Hill yield criterion is described. Experimental bending tests of technical-scale beams reinforced with composites are presented. The numerical analysis was carried out and discussed. The generalised Hill yield criterion was applied to represent the behaviour of the wood, distinguishing the different yield stresses in compression and tension. The suitability of using non-linear models and advanced strength criteria in the numerical analysis of timber elements is discussed.

Fiber additions can improve the flexural strength of concrete, which is brittle. In this study, the improvement effect of graded basalt fibers on the mechanical properties of a matrix was studied at the macroscale using the elastic modulus, and compressive and flexural strengths. At the mesoscale, fiber concrete is regarded as a multiphase composite material composed of aggregate, cement mortar, fiber, and aggregate-mortar and fiber-mortar interface transition zones (ITZ). The Mori-Tanaka (M−T) homogenization theory was used to calculate the elastic modulus of basalt fiber-reinforced concrete (BFRC), and the accuracy of the test parameters was verified by comparing the test results with the homogenization results. Moreover, a finite element model (FEM) was established to reveal the crack evolution process and crack resistance mechanism of the graded fibers. The FEM results revealed that the addition of fibers reduces the stress intensity factor at the crack tip and inhibits the generation and development of cracks. Moreover, because of the side wall effect, short fibers were evenly distributed in the mortar and long fibers, which absorb and consume more energy during crack development and improve the mechanical strength and deformation capacity of the concrete, were more distributed near the aggregate.

Predicting fiber-bridging constitutive law is conducive to the rational design of strain-hardening cementitious composites (SHCCs). However, non-uniform carbonation along depths and fiber-to-matrix interface debonding and healing may significantly affect fiber-bridging behavior, which is seldom considered in current models. Therefore, a new micromechanics-based analytical model quantifying the carbonation-induced depth dependency and the healing-induced interfacial enhancement is developed. Particularly, to quantify the carbonation effect, the quantitative relationships between the interfacial properties (Gd, τ0, and β) and depth y are characterized by Fick’s Law of diffusion. To quantify the interface debonding and healing, the debonding crack lengths are calculated based on preloading level; new interfacial properties (Gd’, τ0′, and β’) are assigned to the debonded-and-healed interface segment; complex two-way fiber pullout scenarios during reloading are determined based on thorough classification. This new model is validated by the tensile test results of SHCCs with pristine and SiO2-coated PVA fibers under monotonic loading and reloading. The modeling results can reflect the multiple peculiar phenomena in SHCCs service, i.e., the overestimation of fiber-bridging strength of partially carbonated MgO cementitious matrix, the healing-induced fiber-bridging tensile strength enhancement, and the coating-induced higher PVA fiber-bridging recovery.

Biomass adhesives have long been a subject of widespread concern and study due to their cost-effectiveness and minimal environmental impact. In this study, an activated wood surface with epoxy groups (AWI) was created by uniformly applying 3-glycidoxypropyltrimethoxysilane (KH560) onto poplar veneer. Then the aminated xylan-oxidized tannic acid adhesive (2AX-OTA) was prepared based on the Schiff base reaction between the quinone of oxidized tannic acid (OTA) and the amine group of aminated xylan (AX). Eventually, the high-performance bonding interface was co-built by 2AX-OTA and AWI. The dry bonding strength of 2AX-OTA-AWI plywood achieved 3.86 MPa, while the wet bonding strength was measured at 2.41 MPa and 2.15 MPa after immersion in hot (63 °C)/boiling water for 3 h. FT-IR, 13C NMR, and XPS chemical analyses demonstrated that a triple cross-linked network structure of the bonding interface was co-constructed by imine covalent chain bridges and epoxy-amine network. This triple cross-linked network structure plays a crucial role in enhancing water resistance. This study presents a novel approach to designing multi-cross-linked networks for the synthesizing of eco-friendly and high-performance bio-based adhesives.

Stress corrosion is widespread in engineering materials, which seriously threatens the bearing capacity of the structures. The current study aims to establish a Corrosion-Stress-Magnetic coupling model based on weak magnetic detection technology. This paper proposes a uniform plane current model under stress corrosion by analyzing the corrosion mechanism, and the magnetic field generated by the corrosion current is obtained. The Corrosion-Stress-Magnetic coupling model is established based on the magnetic memory method. Then the Magnetic Flux Leakage (MFL) signals of whole uniform stress corrosion specimens are studied experimentally and theoretically. Particularly, the experimental values of the changes in the slope of the normal MFL component and the amplitude of the tangential MFL component are consistent with the computational values, which indicates that the proposed model is correct and effective in predicting the effect of stress corrosion on the magnetization of a specimen.

Laminated glass is made by joining two or more glass layers together using a polymeric interlayer which can significantly minimize the risk of flying shards and dissipate a great deal of energy after the glass cracking stage. In this paper, tensile tests are conducted on three different polymeric films i.e., PVB, EVA, and SentryGlas (SG) at two different strain rates to characterize the mechanical properties of the interlayer. In addition, a static full-scale water chamber was used to study the effect of panel size on the characteristic failure and deflection of the laminated glass windows experimentally. However, due to the high risk and cost of explosion experiments, dynamic modeling of laminated glass window systems is presented in this paper using ANSYS AUTODYN. The accuracy of the dynamic model is verified with previously published experimental data. Material characterization tests showed that SG film has the highest strength, which appeared significantly also in the static panel test and numerical. In addition, the maximum reduction in panel static strength due to size increase was observed in panels with SG and PVB interlayers with a maximum reduction of 58%. However, SG showed a lower dynamic response under blast loads.

To promote the utilization of high-calcium and high-alkali calcium carbide slag (CCS) in the construction industry, a pre-carbonation method has been employed to convert Ca(OH)2 in CCS to CaCO3 to improve the compatibility of CCS with cement. The study investigated the effects of different carbonation durations (10 min, 20 min, and 30 min) on the performance of CCS mortars. Results showed that 30 min carbonation duration for CCS achieved a 24.83% CO2 uptake and converted 92.2% of Ca(OH)2 to CaCO3, thereby reducing the pH of the CCS suspension from 12.5 to 11.4. Moreover, the carbonation process generated CaCO3, which acted as seed and filling effects, accelerating, and promoting the hydration of the mortar. This led to an optimized pore distribution and a denser microstructure at 28d. The mortar with carbonated CCS for 20 min demonstrated the highest compressive strength, exhibiting an enhancement of 0.8% to 41.4% at 3d, 7d, and 28d compared to un-carbonated CCS mortar. These experimental findings provide a sustainable and efficient solution for the consumption of CCS in the construction industry.